Cas no 1179288-96-0 (2-Ethoxy-6-fluoroaniline)

• Product Name: 2-Ethoxy-6-fluoroaniline
• CAS No: 1179288-96-0
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD12149624
• CID: 4788388
• PubChem ID: 53255838
• Update Time: 2026-02-27

2-Ethoxy-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-fluoroaniline
• Pemigatinib Impurity 11
• KS-5653
• MFCD12149624
• EN300-1296227
• 2-Ethoxy-6-fluorobenzenamine
• SB76163
• D84510
• 1179288-96-0
• SCHEMBL17887304
• A1-28363
• AKOS010004737

• MDL： MFCD12149624
• Inchi： 1S/C8H10FNO/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2,10H2,1H3
• InChI Key： DOFCITUWGPPJMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)OCC

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Ethoxy-6-fluoroaniline

Comprehensive Overview of 2-Ethoxy-6-fluoroaniline (CAS No. 1179288-96-0): Properties, Applications, and Industry Insights

2-Ethoxy-6-fluoroaniline (CAS No. 1179288-96-0) is a specialized aromatic amine derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy and fluoro functional groups, serves as a versatile intermediate in synthetic chemistry. With the rise of precision medicine and green chemistry, researchers are increasingly exploring its potential in designing novel bioactive molecules. The compound's unique structure enables selective modifications, making it valuable for drug discovery and material science applications.

In recent years, 2-Ethoxy-6-fluoroaniline has been studied for its role in developing small-molecule inhibitors and fluorescence probes. Its electron-rich aromatic system allows for diverse reactivity patterns, particularly in Pd-catalyzed cross-coupling reactions—a hot topic in organic synthesis circles. Industry reports highlight its growing demand in high-throughput screening libraries, aligning with the pharmaceutical sector's focus on fragment-based drug design.

The compound's physicochemical properties—including a molecular weight of 155.17 g/mol and moderate lipophilicity—make it suitable for structure-activity relationship (SAR) studies. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for purity verification, reflecting the industry's emphasis on quality-by-design (QbD) principles. Environmental considerations have also spurred interest in eco-friendly synthesis routes for such intermediates, addressing green chemistry metrics like atom economy.

Market trends indicate rising queries about "2-Ethoxy-6-fluoroaniline suppliers" and "CAS 1179288-96-0 technical data," reflecting industrial demand. Researchers frequently search for "fluoroaniline derivatives applications" and "ethoxy-substituted aromatic amines," underscoring the compound's relevance in medicinal chemistry. Regulatory-compliant handling protocols remain a key discussion point, with REACH compliance and GMP-grade production being common search terms among procurement specialists.

From a synthetic perspective, 2-Ethoxy-6-fluoroaniline demonstrates excellent compatibility with modern flow chemistry setups—a trending approach for process intensification. Its stability under microwave-assisted reactions has been documented, offering advantages for high-efficiency synthesis. These attributes position it as a candidate for automated parallel synthesis platforms, which are revolutionizing combinatorial chemistry workflows.

Emerging applications in electronic materials have also been explored, particularly as a building block for organic semiconductors. The fluorine substitution pattern influences molecular packing and charge transport properties—a subject of intense study in optoelectronics research. Such multidisciplinary utility explains the compound's presence in patents related to OLED materials and conductive polymers.

Quality control protocols for CAS 1179288-96-0 typically emphasize residual solvent analysis and heavy metal screening, reflecting pharmaceutical industry standards. Stability studies under various storage conditions (e.g., nitrogen atmosphere, light protection) are frequently requested by end-users, highlighting the importance of material characterization in supply chain documentation.